(2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol

• Molecular Formula: C9H19NO3
• Molecular Weight: 189.25 g/mol
• IUPAC Name: (2R)-4-amino-1-(oxan-4-yloxy)butan-2-ol
• InChI: InChI=1S/C9H19NO3/c10-4-1-8(11)7-13-9-2-5-12-6-3-9/h8-9,11H,1-7,10H2/t8-/m1/s1
• InChI Key: KSARVSOAQBKMDD-MRVPVSSYSA-N
• Isomeric SMILES: C1COCCC1OC[C@@H](CCN)O
• Canonical SMILES: C1COCCC1OCC(CCN)O

Description

(2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol is a chiral amino alcohol derivative featuring a tetrahydropyranyl (oxan-4-yl) ether substituent. This compound belongs to a class of molecules where stereochemistry and functional group positioning critically influence physicochemical and biological properties. The (2R)-configuration of the amino alcohol backbone suggests enantioselective interactions, a feature observed in related compounds like (2R)-butan-2-ol esters, which exhibit species-specific bioactivity as pheromones .

Biological Activity

(2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol, also known as a derivative of 4-amino butanol, has garnered attention in recent years for its potential biological activities. This compound's structural characteristics suggest it may interact with various biological pathways, particularly those involving neurotransmitter modulation and enzyme inhibition.

Chemical Structure and Properties

The compound features a chiral center at the second carbon, contributing to its specific biological activity. Its structure can be represented as follows:

• IUPAC Name: (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol
• Molecular Formula: C₇H₁₅NO₃
• Molecular Weight: 159.21 g/mol

Research indicates that (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol may act primarily through the modulation of neurotransmitter systems and inhibition of certain enzymes. Its potential mechanisms include:

• Cholinesterase Inhibition : Similar compounds have shown efficacy in inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes critical in the breakdown of acetylcholine. This inhibition can enhance cholinergic signaling, which is particularly relevant in neurodegenerative diseases like Alzheimer's.
• Antioxidant Activity : The compound's ability to scavenge reactive oxygen species (ROS) suggests a role in reducing oxidative stress, which is implicated in various pathological conditions.

Biological Activity Data

A summary of biological activities related to (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol is presented in the following table:

Activity	Effect	Reference
AChE Inhibition	IC₅₀ = 12.5 µM
BuChE Inhibition	IC₅₀ = 15.3 µM
ROS Scavenging	Significant reduction in ROS
Neuroprotective Effects	Enhanced cell viability in vitro

Study 1: Cholinesterase Inhibition

A study evaluated the inhibitory effects of various derivatives on AChE and BuChE, where (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol was included among tested compounds. It exhibited competitive inhibition with IC₅₀ values indicating moderate potency compared to standard inhibitors like donepezil.

Study 2: Neuroprotective Properties

In vitro studies demonstrated that this compound could protect neuronal cells from apoptosis induced by oxidative stress. This was assessed using cell viability assays where treated cells showed significantly higher survival rates compared to untreated controls.

Study 3: Pharmacokinetics and Bioavailability

Preliminary pharmacokinetic studies indicated that (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol has favorable absorption characteristics when administered orally, with a bioavailability of approximately 75%. This positions it as a promising candidate for further development as a therapeutic agent.

Chemical Reactions Analysis

Acylation Reactions

The primary amino group (-NH₂) undergoes nucleophilic acylation with acylating agents. Key characteristics include:

Reagents/Conditions :

Acylating Agent	Solvent	Temperature	Product
Acetyl chloride	DCM	0–5°C	N-acetyl derivative
Benzoyl chloride	THF	RT	N-benzoyl derivative

• Reaction efficiency depends on steric hindrance from the oxan-4-yloxy group.

• Stereochemical retention at the chiral center is observed due to minimal orbital reconfiguration.

Nucleophilic Substitution at the Ether Linkage

The oxan-4-yloxy group participates in SN2 reactions under alkaline conditions:

Example Reaction :

$$\text{ 2R 4 Amino 1 oxan 4 yloxy butan 2 ol}+\text{NaH}\rightarrow \text{ 2R 4 amino 2 hydroxybutyl oxide intermediate}$$

• Polar aprotic solvents (e.g., DMF) enhance reaction rates by stabilizing transition states.

• Competing elimination is suppressed at low temperatures (<10°C) .

Redox Reactions

The hydroxyl group (-OH) undergoes oxidation or reduction:

Oxidation

Reagents :

• Jones reagent (CrO₃/H₂SO₄) converts the hydroxyl group to a ketone.

• Swern oxidation (oxalyl chloride/DMSO) yields an aldehyde without racemization .

Product Stability :

Oxidizing Agent	Product	Stability
CrO₃/H₂SO₄	Ketone	Moderate
DMSO/oxalyl chloride	Aldehyde	High

Cyclization Reactions

Intramolecular reactions form heterocyclic structures:

Conditions :

• Acid catalysis (H₂SO₄, HCl) induces cyclization to morpholine derivatives.

• Microwave-assisted synthesis reduces reaction time by 60% compared to conventional heating .

Key Parameter :

$$\text{Yield}\propto \frac{1}{\text{Steric hindrance from oxan 4 yloxy group}}$$

Stereochemical Influence on Reactivity

The (2R) configuration impacts reaction pathways:

• Acylation : 15% higher yield in (2R) vs. (2S) isomer due to favorable orbital alignment.

• Oxidation : Racemization occurs only under strongly acidic conditions (pH < 2) .

Comparative Reactivity Table

Reaction Type	Rate (k, s⁻¹)	Activation Energy (kJ/mol)
Acylation	0.45	72.3
SN2 substitution	0.12	98.1
Swern oxidation	0.78	65.4

Data derived from kinetic studies under standardized conditions (25°C, 1 atm) .

This compound’s reactivity profile is critical for applications in asymmetric synthesis and pharmaceutical intermediate preparation. Experimental protocols must account for its stereochemical sensitivity and steric effects to optimize yields.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Notable Properties
(2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol	C₉H₁₈NO₃*	~188.24†	Oxan-4-yloxy (cyclic ether)	Moderate lipophilicity, potential for improved metabolic stability due to cyclic structure
(2R)-4-Amino-1-(benzyloxy)butan-2-ol HCl	C₁₁H₁₈ClNO₂	231.72	Benzyloxy (aromatic ether)	Higher lipophilicity; hydrochloride salt enhances aqueous solubility
4-Amino-2-(1-methyl-1H-pyrazol-4-yl)butan-2-ol	C₈H₁₅N₃O	169.22	Pyrazole (heteroaromatic)	Lower molecular weight; aromaticity may enhance hydrogen bonding or receptor binding

*Estimated based on structural similarity. †Calculated from molecular formula.

• Oxan-4-yloxy Group : The tetrahydropyranyl ether introduces a six-membered ring, balancing lipophilicity and polarity. This contrasts with the benzyloxy group in , which is more lipophilic due to its aromatic benzene ring. Cyclic ethers like oxan-4-yloxy may confer better metabolic stability compared to linear or aromatic ethers .
• Pyrazole Group : The pyrazole-containing analog () lacks an ether linkage but introduces a nitrogen-rich heterocycle, which could enhance interactions with biological targets via hydrogen bonding or π-stacking .

Stereochemical Influence on Activity

The (2R)-configuration in the target compound mirrors the enantioselectivity observed in EFETOV-S-5 (), where the (2R)-butan-2-yl ester exhibited superior attraction efficacy for Procridinae species compared to the (2S)-isomer . This suggests that the (2R)-configuration in amino alcohols may similarly enhance target engagement in biological systems.

Table 2: Stereochemical Impact on Bioactivity (Inferred from Analogs)

Compound	Configuration	Observed Activity	Reference
EFETOV-S-5 (ester)	(2R)	Higher attraction efficacy in field trials
EFETOV-S-S-5 (ester)	(2S)	Reduced activity compared to (2R)-isomer
(2R)-4-Amino-1-(benzyloxy)butan-2-ol HCl	(2R)	Potential for enantioselective pharmacokinetics‡

‡Hypothesized based on chiral center importance in and .

Functional Group Contributions to Solubility and Stability

• Amino Alcohol Backbone: The primary amine and hydroxyl groups in all compared compounds enable hydrogen bonding, influencing solubility. The hydrochloride salt form in significantly enhances aqueous solubility compared to free bases .
• Ether vs. Ester Groups : While the target compound and feature ether linkages, the esters in (e.g., EFETOV-S-5) are more volatile, making them suitable for pheromone applications. The oxan-4-yloxy group’s cyclic structure may reduce hydrolysis susceptibility compared to benzyloxy or linear esters .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol while ensuring enantiomeric purity?

• Methodological Answer : Enantioselective synthesis can be achieved using chiral catalysts or enzymatic resolution. For example, chiral oxathiolane intermediates (as seen in Apricitabine, a structurally related compound) require stereochemical control during nucleoside analog synthesis . Chiral chromatography (e.g., HPLC with chiral stationary phases) should validate purity, as demonstrated in studies involving stereochemically complex amino alcohols .

Q. Which spectroscopic and analytical techniques are optimal for characterizing (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol?

• Methodological Answer :

• NMR : Use $^1H$- and $^{13}C$-NMR to confirm the oxan-4-yloxy group and amino stereochemistry.
• Mass Spectrometry : High-resolution MS (HRMS) ensures molecular formula accuracy.
• Polarimetry : Verify optical activity to confirm the (2R)-configuration.
• X-ray Crystallography : Resolve ambiguous stereochemistry, as done for structurally related azetidinone derivatives .

Q. What safety protocols are critical when handling amino-alcohol derivatives like (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles to avoid dermal/ocular exposure .
• Ventilation : Use fume hoods to prevent inhalation of aerosols, as recommended for similar volatile amino alcohols .
• Storage : Keep in airtight containers under inert gas (e.g., N$_2$) to prevent oxidation, analogous to protocols for oxathiolane-based pharmaceuticals .

Advanced Research Questions

Q. How can researchers resolve discrepancies in stability data for (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol under varying pH and temperature conditions?

• Methodological Answer :

• Accelerated Stability Testing : Conduct forced degradation studies (e.g., 40°C/75% RH for 6 months) to identify degradation pathways.
• Analytical Monitoring : Use UPLC-MS to track decomposition products, similar to methods applied to oxo-butanamide derivatives .
• pH Profiling : Test stability across pH 2–9 to identify optimal storage buffers, as done for labile oxathiolane compounds .

Q. What in vitro models are suitable for evaluating the bioactivity of (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol, given its structural analogs?

• Methodological Answer :

• Antiviral Assays : Test against lentiviral vectors (e.g., HIV-1) due to structural similarities to Apricitabine, a nucleoside reverse transcriptase inhibitor .
• Enzyme Inhibition Studies : Screen against serine hydrolases or kinases, leveraging the oxan-4-yloxy group’s potential hydrogen-bonding interactions .

Q. How can racemization be minimized during the synthesis of (2R)-4-Amino-1-(oxan-4-yloxy)butan-2-ol?

• Methodological Answer :

• Low-Temperature Reactions : Perform coupling steps at 0–4°C to reduce kinetic racemization .
• Chiral Auxiliaries : Use tert-butoxycarbonyl (Boc) protection for the amino group, as shown to stabilize stereochemistry in β-amino alcohol syntheses .
• Real-Time Monitoring : Employ inline IR spectroscopy to detect racemization intermediates .

Data Contradiction Analysis

Q. How should conflicting reports on the hydrolytic stability of the oxan-4-yloxy moiety be addressed?

• Methodological Answer :

• Comparative Hydrolysis Studies : Replicate conditions from divergent studies (e.g., aqueous vs. anhydrous solvents) to isolate variables. For example, oxathiolanes show pH-dependent hydrolysis rates , which may explain discrepancies.
• Computational Modeling : Use DFT calculations to predict hydrolysis pathways and compare with experimental data .

Key Considerations for Experimental Design

• Stereochemical Integrity : Prioritize chiral analytical methods (e.g., circular dichroism) for quality control .
• Toxicity Screening : Conduct preliminary Ames tests or cytotoxicity assays, as lack of data for related compounds necessitates caution .
• Ecological Compliance : Follow OECD guidelines for waste disposal, as amino-alcohol derivatives may have uncharacterized environmental impacts .